
An In-Depth Technical Guide on 4''-
Hydroxyisojasminin: Current Knowledge and

Future Directions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B162026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4''-Hydroxyisojasminin is a naturally occurring secoiridoid glycoside that has been identified

as a constituent of Jasminum mesnyi (Primrose Jasmine), a plant species belonging to the

Oleaceae family.[1][2] Secoiridoids are a class of monoterpenoids known for their diverse

biological activities, and as such, 4''-Hydroxyisojasminin is a molecule of interest for further

scientific investigation. This technical guide aims to provide a comprehensive overview of the

currently available information on the physical and chemical properties of 4''-
Hydroxyisojasminin, while also highlighting the significant gaps in the existing literature.

Chemical and Physical Properties
At present, a comprehensive experimental characterization of the physical and chemical

properties of 4''-Hydroxyisojasminin is not available in the public domain. The majority of the

data is computationally predicted.

Table 1: Computed Physicochemical Properties of 4''-Hydroxyisojasminin[3]
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Property Value Source

Molecular Formula C26H38O13 PubChem

Molecular Weight 558.6 g/mol PubChem

Monoisotopic Mass 558.23124126 Da PubChem

Topological Polar Surface Area 202 Å² PubChem

Hydrogen Bond Donor Count 7 PubChem

Hydrogen Bond Acceptor

Count
13 PubChem

Rotatable Bond Count 7 PubChem

XLogP3 -1.4 PubChem

CAS Number 135378-09-5 PubChem

Solubility, Melting Point, and Boiling Point

Experimentally determined data for the solubility, melting point, and boiling point of 4''-
Hydroxyisojasminin are not currently available in published literature. These parameters are

crucial for drug development, influencing formulation, administration, and bioavailability.

Spectroscopic Data
Detailed experimental spectroscopic data, including 1H NMR, 13C NMR, and mass

spectrometry, are essential for the unambiguous identification and characterization of a

chemical compound. Unfortunately, to date, no published spectra for 4''-Hydroxyisojasminin
could be located.

Experimental Protocols
Isolation
While 4''-Hydroxyisojasminin is known to be a constituent of Jasminum mesnyi, a detailed

and specific protocol for its isolation and purification has not been published.[1][2] General

methods for the isolation of secoiridoid glycosides from Jasminum species typically involve
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extraction with polar solvents such as methanol or ethanol, followed by chromatographic

separation techniques like column chromatography and high-performance liquid

chromatography (HPLC).[4]

Biological Activity Assays
Extracts of Jasminum mesnyi, which contain 4''-Hydroxyisojasminin among other

compounds, have shown antioxidant and anti-inflammatory properties.[5][6] However,

bioassays on the isolated 4''-Hydroxyisojasminin are necessary to determine its specific

contribution to these activities.

A general protocol for assessing antioxidant activity using the DPPH (2,2-diphenyl-1-

picrylhydrazyl) assay, which could be adapted for 4''-Hydroxyisojasminin once isolated, is

described below.

DPPH Radical Scavenging Assay Protocol (General)

Preparation of DPPH solution: A stock solution of DPPH in methanol is prepared.

Sample preparation: The isolated 4''-Hydroxyisojasminin is dissolved in a suitable solvent

(e.g., methanol) to prepare a series of concentrations.

Reaction: The sample solutions are mixed with the DPPH solution in a 96-well plate or

cuvettes. A control containing only the solvent and DPPH solution is also prepared.

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified period (e.g., 30 minutes).

Measurement: The absorbance of the solutions is measured at a specific wavelength

(typically around 517 nm) using a spectrophotometer.

Calculation: The percentage of DPPH radical scavenging activity is calculated using the

formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of

control] x 100

Signaling Pathways
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The specific signaling pathways modulated by 4''-Hydroxyisojasminin have not yet been

elucidated. However, other secoiridoids have been reported to exert their anti-inflammatory

effects through various mechanisms, including the inhibition of pro-inflammatory cytokines and

enzymes. The antioxidant activity of these compounds is often attributed to their ability to

scavenge free radicals.

Diagram of a General Experimental Workflow for Bioactivity Screening
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Caption: A generalized workflow for the isolation and bioactivity screening of natural products

like 4''-Hydroxyisojasminin.

Future Research and Conclusion
The current body of knowledge on 4''-Hydroxyisojasminin is limited. To unlock its potential for

drug development and other applications, further research is critically needed in the following

areas:

Isolation and Purification: Development and publication of a robust and reproducible protocol

for the isolation of 4''-Hydroxyisojasminin from Jasminum mesnyi.

Physicochemical Characterization: Experimental determination of its physical properties,

including solubility in various solvents, melting point, and boiling point.

Spectroscopic Analysis: Comprehensive spectroscopic characterization using 1H NMR, 13C

NMR, Mass Spectrometry, and other relevant techniques to confirm its structure and provide

reference data for future studies.

Biological Activity: In-depth investigation of the biological activities of the purified compound,

including its antioxidant, anti-inflammatory, and other potential therapeutic effects.

Mechanism of Action: Elucidation of the specific molecular targets and signaling pathways

through which 4''-Hydroxyisojasminin exerts its biological effects.

In conclusion, 4''-Hydroxyisojasminin represents a promising natural product for further

investigation. However, the lack of fundamental experimental data currently hinders its

development. The scientific community is encouraged to pursue research that will fill these

knowledge gaps and fully characterize this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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